Cas no 1261858-08-5 (3-Fluoro-5-iodo-2-(4-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 3-Fluoro-5-iodo-2-(4-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261858-08-5
• MF: C₁₂H₆F₄INO
• MW: 383.080229282379
• CID: 4924730
• Update Time: 2025-06-08

3-Fluoro-5-iodo-2-(4-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-iodo-2-(4-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H6F4INO/c13-10-5-8(17)6-18-11(10)7-1-3-9(4-2-7)19-12(14,15)16/h1-6H
• InChI Key： VOOHCAULDOWXKW-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1)F)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 294
• XLogP3: 4.4
• Topological Polar Surface Area: 22.1

Additional information on 3-Fluoro-5-iodo-2-(4-(trifluoromethoxy)phenyl)pyridine

Comprehensive Overview of 3-Fluoro-5-iodo-2-(4-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261858-08-5)

3-Fluoro-5-iodo-2-(4-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261858-08-5) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique fluorine and iodine substitutions, as well as the trifluoromethoxy functional group, exhibits remarkable potential for applications in drug discovery and advanced material synthesis. Its molecular structure combines a pyridine core with strategically placed halogens, making it a valuable intermediate for designing novel pharmaceuticals and agrochemicals.

In recent years, the demand for halogenated pyridine derivatives like 3-Fluoro-5-iodo-2-(4-(trifluoromethoxy)phenyl)pyridine has surged due to their role in developing targeted therapies and high-performance materials. Researchers are particularly interested in its potential as a building block for kinase inhibitors and PET imaging agents, given the presence of radioactive iodine (though non-radioactive forms are more commonly used in synthesis). The compound's lipophilicity and electronic properties, imparted by the trifluoromethoxy group, also make it a candidate for optimizing blood-brain barrier permeability in CNS drug development.

The synthesis of CAS No. 1261858-08-5 typically involves cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to introduce the 4-(trifluoromethoxy)phenyl moiety. The fluoro and iodo substituents are often incorporated via halogen exchange or direct electrophilic aromatic substitution. Recent advancements in flow chemistry have improved the scalability of such processes, addressing a key challenge in the production of multifunctional pyridines.

From an SEO perspective, trending queries related to this compound include "3-Fluoro-5-iodopyridine applications," "trifluoromethoxy phenyl pyridine synthesis," and "CAS 1261858-08-5 suppliers." These reflect growing interest from pharmaceutical researchers and chemical manufacturers. Notably, the compound's relevance to cancer research (e.g., as a tyrosine kinase inhibitor precursor) and neurological disorders aligns with current biomedical hotspots. Its structure-activity relationship (SAR) is frequently discussed in forums focused on rational drug design.

Environmental and regulatory considerations for 3-Fluoro-5-iodo-2-(4-(trifluoromethoxy)phenyl)pyridine emphasize green chemistry principles. The persistence of fluorinated compounds has prompted studies into biodegradable alternatives, though this specific molecule remains valuable for its low metabolic instability in therapeutic contexts. Analytical methods like LC-MS and NMR are crucial for quality control, with researchers often searching for "HPLC purification of iodinated pyridines" or "19F NMR standards."

In material science, the compound's electron-withdrawing properties make it attractive for designing organic semiconductors and liquid crystal displays (LCDs). The trifluoromethoxy group enhances thermal stability, a feature sought after in high-temperature polymers. Patent analyses reveal increasing use in OLED technologies, correlating with searches for "fluorinated pyridine electron transport layers."

Future directions for CAS No. 1261858-08-5 research may explore its catalytic applications or supramolecular chemistry potential. With the rise of AI-assisted molecular modeling, computational studies predicting its binding affinities or crystal packing could accelerate innovation. As synthetic methodologies evolve—particularly in C-H activation and late-stage functionalization—this compound's versatility will likely expand further.